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Compound of Interest

Compound Name: 2,2-Dimethylhexane

Cat. No.: B166548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the fundamental physicochemical properties of

2,2-dimethylhexane, an organic compound of interest in various research and industrial

applications.

Molecular and Physicochemical Properties
2,2-Dimethylhexane is a branched-chain alkane.[1] Its structure consists of a hexane

backbone with two methyl groups attached to the second carbon atom.[1] This branching

influences its physical properties, such as its boiling point, which is lower than that of its

straight-chain isomer, n-octane.

Table 1: Quantitative Data for 2,2-Dimethylhexane
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Property Value Unit Source(s)

Molecular Formula C₈H₁₈ - [1][2][3][4]

Molecular Weight 114.23 g/mol [1][2]

114.2285 g/mol [3][4]

CAS Number 590-73-8 - [2][3][4]

Density 0.693 g/mL at 25°C

Boiling Point 107 °C

Refractive Index 1.393 n20/D

Atomic Composition and Weight Contribution

The molecular weight of 2,2-dimethylhexane is derived from the sum of the atomic weights of

its constituent atoms. The molecule contains 8 carbon atoms and 18 hydrogen atoms.

Table 2: Atomic Composition and Molecular Weight Calculation

Element Symbol Count
Standard
Atomic Weight
Range (amu)

Contribution
to Molecular
Weight (amu)

Carbon C 8
[12.0096,

12.0116][5][6][7]

96.0768 -

96.0928

Hydrogen H 18
[1.00784,

1.00811][6][7]

18.14112 -

18.14598

Total C₈H₁₈ 26 ~114.22 - 114.24

Note: The standard atomic weight for carbon and hydrogen is presented as an interval to reflect

the natural isotopic abundance variation.[5][6][7] The commonly used value of 114.23 g/mol is

a conventional representation within this range.

Structural Representation
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The structural formula provides a two-dimensional representation of the atomic arrangement

and bonding within the 2,2-dimethylhexane molecule.
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Figure 1: 2D structure of 2,2-Dimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166548#2-2-dimethylhexane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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